Cas no 1115114-91-4 (methyl 3-methylazetidine-3-carboxylate)

Methyl 3-methylazetidine-3-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its azetidine core, featuring a methyl ester substituent at the 3-position, provides a rigid, compact scaffold for designing bioactive molecules. The compound’s strained ring structure enhances reactivity, facilitating ring-opening or functionalization reactions. The ester group offers further derivatization potential, enabling conversion to amides, acids, or other intermediates. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for medicinal chemistry applications, particularly in the development of novel pharmacophores or constrained peptidomimetics. The methyl substitution at the 3-position may also influence steric and electronic properties, fine-tuning reactivity.
methyl 3-methylazetidine-3-carboxylate structure
1115114-91-4 structure
Product Name:methyl 3-methylazetidine-3-carboxylate
CAS No:1115114-91-4
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD22397217
CID:2142457
PubChem ID:57517322
Update Time:2025-10-05

methyl 3-methylazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-azetidine-3-carboxylic acid methyl ester
    • methyl 3-methylazetidine-3-carboxylate
    • PB37037
    • METHYL 3-METHYL-3-AZETIDINECARBOXYLATE
    • MDL： MFCD22397217
    • Inchi： 1S/C6H11NO2/c1-6(3-7-4-6)5(8)9-2/h7H,3-4H2,1-2H3
    • InChI Key： FNWKNOBPYWRMPL-UHFFFAOYSA-N
    • SMILES： O(C)C(C1(C)CNC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Topological Polar Surface Area: 38.3

methyl 3-methylazetidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 1115114-91-4 95%
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Ambeed
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Enamine
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Enamine
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Enamine
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Enamine
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 $154.0 2024-06-18
Enamine
EN300-257108-1.0g
methyl 3-methylazetidine-3-carboxylate
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Enamine
EN300-257108-2.5g
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Enamine
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